![molecular formula C12H7F2NO2 B6363889 6-(3,4-Difluorophenyl)picolinic acid, 95% CAS No. 1226214-24-9](/img/structure/B6363889.png)
6-(3,4-Difluorophenyl)picolinic acid, 95%
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Overview
Description
6-(3,4-Difluorophenyl)picolinic acid, 95% (6-DFPPA) is a fluorinated organic acid that has a wide range of applications in scientific research and laboratory experiments. It is a non-toxic and non-volatile compound with low reactivity, making it ideal for use in a variety of experiments. 6-DFPPA is used in a variety of fields, including drug discovery, biochemistry, and biophysics. In
Scientific Research Applications
6-(3,4-Difluorophenyl)picolinic acid, 95% has a wide range of applications in scientific research and laboratory experiments. It is used in the study of the structure and function of proteins, as well as in drug discovery and development. It is also used in the study of enzyme-substrate interactions and in the study of protein-protein interactions. In addition, 6-(3,4-Difluorophenyl)picolinic acid, 95% has been used in the study of the structure and function of transmembrane proteins and in the study of the structure and function of G-protein coupled receptors.
Mechanism of Action
The mechanism of action of 6-(3,4-Difluorophenyl)picolinic acid, 95% is not fully understood. It is believed to interact with proteins through hydrogen bonding and electrostatic interactions, as well as through hydrophobic interactions. It is thought to bind to the active sites of enzymes, thus inhibiting their activity. It is also thought to interact with the active sites of transmembrane proteins and G-protein coupled receptors, thus modulating their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-(3,4-Difluorophenyl)picolinic acid, 95% have not been extensively studied. However, it has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, such as cytochrome P450 enzymes. It has also been shown to modulate the activity of G-protein coupled receptors, which are involved in a variety of physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of 6-(3,4-Difluorophenyl)picolinic acid, 95% for laboratory experiments include its low reactivity, its non-toxicity, and its non-volatility. It is also relatively easy to synthesize and can be used in a variety of experiments. The main limitation of 6-(3,4-Difluorophenyl)picolinic acid, 95% is its lack of specificity, as it can interact with a variety of proteins and enzymes.
Future Directions
There are several potential future directions for research on 6-(3,4-Difluorophenyl)picolinic acid, 95%. These include further studies on its mechanism of action, its biochemical and physiological effects, and its potential applications in drug discovery and development. Additionally, further research could be conducted on its interactions with proteins and enzymes, as well as its potential use in the study of transmembrane proteins and G-protein coupled receptors. Finally, further research could be conducted on its potential use in the study of other biochemical and physiological processes.
Synthesis Methods
6-(3,4-Difluorophenyl)picolinic acid, 95% can be synthesized through several methods, including the reaction of 3,4-difluorobenzaldehyde with picolinic acid in aqueous solution, followed by a hydrolysis reaction. The reaction is catalyzed by a base and yields 6-(3,4-Difluorophenyl)picolinic acid, 95% as a white solid. Other methods for synthesizing 6-(3,4-Difluorophenyl)picolinic acid, 95% include the reaction of 3,4-difluoroaniline with picolinic acid in aqueous solution, followed by a hydrolysis reaction, and the reaction of 3,4-difluorobenzaldehyde with picolinic acid in aqueous solution followed by a hydrolysis reaction.
properties
IUPAC Name |
6-(3,4-difluorophenyl)pyridine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F2NO2/c13-8-5-4-7(6-9(8)14)10-2-1-3-11(15-10)12(16)17/h1-6H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWPCSESEAPGELC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1)C(=O)O)C2=CC(=C(C=C2)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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